Cas no 1211582-97-6 (2-Bromo-3-chloro-6-methylpyridine)

• Product Name: 2-Bromo-3-chloro-6-methylpyridine
• CAS No: 1211582-97-6
• MF: C₆H₅BrClN
• MW: 206.467599630356
• MDL: MFCD13185356
• CID: 1028798
• PubChem ID: 71710990
• Update Time: 2025-11-01

2-Bromo-3-chloro-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-chloro-6-methylpyridine
• AKOS022172339
• 2-bromo-3-chloro-6-methyl-pyridine
• DA-26903
• D95077
• SB74217
• AS-76544
• SCHEMBL18149177
• DTXSID40856684
• CS-0152832
• EN300-137441
• MFCD13185356
• 1211582-97-6

• MDL： MFCD13185356
• Inchi： 1S/C6H5BrClN/c1-4-2-3-5(8)6(7)9-4/h2-3H,1H3
• InChI Key： YEFYRLIRUHFKOW-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C)=N1)Cl

Computed Properties

• Exact Mass: 204.92945
• Monoisotopic Mass: 204.92939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Additional information on 2-Bromo-3-chloro-6-methylpyridine

Comprehensive Overview of 2-Bromo-3-chloro-6-methylpyridine (CAS No. 1211582-97-6): Properties, Applications, and Industry Insights

2-Bromo-3-chloro-6-methylpyridine (CAS 1211582-97-6) is a halogenated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a unique combination of bromo, chloro, and methyl substituents on its pyridine ring, making it a versatile intermediate for synthetic chemistry. With molecular formula C₆H₅BrClN, it exhibits a molecular weight of 206.47 g/mol and is typically a white to off-white crystalline solid under standard conditions.

The compound's structural features align with current industry demands for halogenated pyridine building blocks, particularly in the development of crop protection agents and pharmaceutical intermediates. Recent literature highlights its utility in Suzuki-Miyaura cross-coupling reactions, where the bromo substituent serves as an excellent leaving group for palladium-catalyzed transformations. Researchers are particularly interested in its potential for creating novel heterocyclic compounds with enhanced biological activity.

From a synthetic chemistry perspective, 2-Bromo-3-chloro-6-methylpyridine offers multiple reactive sites for selective functionalization. The electron-withdrawing effects of the halogen atoms influence its reactivity pattern, making it valuable for regioselective substitutions. This characteristic has led to its increasing adoption in medicinal chemistry projects, especially for kinase inhibitor development where pyridine cores are frequently employed.

The compound's stability profile makes it suitable for various industrial-scale applications. Analytical data typically shows excellent purity (>98% by HPLC) with characteristic NMR peaks at δ 2.45 (methyl protons), 7.25 (pyridine H-5), and 8.10 (pyridine H-4) in deuterated chloroform. These spectral features facilitate quality control during chemical synthesis workflows, addressing growing concerns about process analytical technology (PAT) in modern manufacturing.

Environmental and safety considerations for 1211582-97-6 follow standard protocols for halogenated compounds. Proper handling requires engineering controls and personal protective equipment (PPE), though its environmental persistence is relatively low compared to fully halogenated aromatics. This balance of reactivity and manageability contributes to its popularity among process chemists seeking sustainable alternatives to more hazardous intermediates.

Market trends indicate rising demand for multifunctional pyridine derivatives like 2-Bromo-3-chloro-6-methylpyridine, driven by expansion in contract research organizations (CROs) and generic drug development. The compound's compatibility with continuous flow chemistry systems positions it well for adoption in emerging green chemistry initiatives, answering frequent search queries about eco-friendly synthetic methods.

Recent patent analyses reveal growing applications in electronic materials, particularly as precursors for organic semiconductors. The electron-deficient nature of the pyridine ring, enhanced by halogen substitution, makes derivatives of 1211582-97-6 candidates for charge transport materials in OLED technologies. This unexpected crossover from life sciences to materials science demonstrates the compound's expanding utility spectrum.

For researchers investigating structure-activity relationships (SAR), the steric and electronic effects introduced by the 2-bromo-3-chloro pattern provide valuable insights into molecular recognition processes. Computational chemistry studies utilizing density functional theory (DFT) calculations on this scaffold have contributed to better understanding of halogen bonding interactions in drug design.

Quality specifications for CAS 1211582-97-6 typically include limits for residual solvents (<1,000 ppm), heavy metals (<10 ppm), and related substances (<1.0% each). These stringent controls meet the requirements of Good Manufacturing Practice (GMP) environments, addressing frequent industry questions about quality assurance for advanced intermediates.

The future outlook for 2-Bromo-3-chloro-6-methylpyridine appears promising, with projected growth in custom synthesis services and library compound production. Its combination of synthetic versatility and manageable handling characteristics positions it as a valuable asset in the toolkit of modern organic chemists working across multiple disciplines.